Cas no 144574-90-3 (1H-Benzotriazole-5-methanol, 1-hydroxy-)

• Product Name: 1H-Benzotriazole-5-methanol, 1-hydroxy-
• CAS No: 144574-90-3
• MF: C₇H₇N₃O₂
• MW: 165.149380922318
• CID: 108804
• PubChem ID: 45121161
• Update Time: 2025-04-18

1H-Benzotriazole-5-methanol, 1-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzotriazole-5-methanol, 1-hydroxy-
• 144574-90-3
• 1H-Benzotriazole-5-methanol,1-hydroxy-

• Inchi： 1S/C7H7N3O2/c11-4-5-1-2-7-6(3-5)8-9-10(7)12/h1-3,11-12H,4H2
• InChI Key： MAZRMNIQFNCZNF-UHFFFAOYSA-N
• SMILES： ON1C2C=CC(CO)=CC=2N=N1

Computed Properties

• Exact Mass: 165.05391
• Monoisotopic Mass: 165.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 71.2A^2

Experimental Properties

• PSA: 71.17